Cas no 956034-03-0 (methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate)

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate structure
956034-03-0 structure
Product Name:methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate
CAS No:956034-03-0
MF:C11H15NO5
MW:241.240503549576
MDL:MFCD12407824
CID:827240
PubChem ID:52987670
Update Time:2025-11-02

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-((tert-butoxycarbonyl)amino)furan-2-carboxylate
    • methyl 3-(tert-butoxycarbonyl)furan-2-carboxylate
    • methyl 3-(tert-butoxycarbonylamino)furan-2-carboxylate
    • methyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]furan-2-carboxylate
    • Methyl 3-[(tert-butoxycarbonyl)amino]furan-2-carboxylate
    • OFSPCMNPGVKHEL-UHFFFAOYSA-N
    • W9754
    • ST24030999
    • methyl 3-(tert-butoxycarbonylamino)furan-2-carboxy
    • Tert-butyl 2-(methoxycarbonyl)furan-3-ylcarbamate
    • methyl 3-{[(tert-butoxy)
    • Methyl 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-furancarboxylate (ACI)
    • tert-Butyl [2-(methoxycarbonyl)furan-3-yl]carbamate
    • methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate
    • AS-33280
    • DTXSID70680939
    • SCHEMBL189873
    • AKOS015920459
    • SB60901
    • Methyl3-((tert-butoxycarbonyl)amino)furan-2-carboxylate
    • 3-tert-butoxycarbonylamino-furan-2-carboxylic acid methyl ester
    • DA-32809
    • CS-0154425
    • BCP33197
    • OSM-S-426
    • 956034-03-0
    • MDL: MFCD12407824
    • Inchi: 1S/C11H15NO5/c1-11(2,3)17-10(14)12-7-5-6-16-8(7)9(13)15-4/h5-6H,1-4H3,(H,12,14)
    • InChI Key: OFSPCMNPGVKHEL-UHFFFAOYSA-N
    • SMILES: O=C(NC1=C(C(OC)=O)OC=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 241.09500
  • Monoisotopic Mass: 241.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 2.3

Experimental Properties

  • PSA: 81.26000
  • LogP: 2.42680

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,2-8°C(BD225385)

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Pricemore >>

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methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ,  Hexane ;  rt → -30 °C; -30 °C; 1 h, -30 °C → 0 °C; 0 °C → -30 °C
1.2 45 min, -30 °C → 0 °C
Reference
Preparation of furanopyrimidines as inhibitors of phosphatidylinositol 3-kinase
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ,  Hexane ;  -30 °C; -30 °C → rt; 1 h, rt; rt → -30 °C
1.2 -30 °C; 1 h, -30 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Preparation of 4-morpholinothienopyrimidine and 4-morpholinofuropyrimidine derivatives as phosphoinositide 3-kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ,  Hexane ;  -30 °C → 0 °C; 1 h, 0 °C; 0 °C → -30 °C
1.2 -30 °C → rt; 1 h, rt
1.3 Reagents: Hydrochloric acid ,  Sodium chloride Solvents: Water
Reference
Preparation of 4-(morpholino)thienopyrimidines and 4-(morpholino)furopyrimidines as phosphoinositide 3-kinase inhibitors and their pharmaceutical compositions
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  45 min, -30 °C
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Discovery of novel and potent PARP/PI3K dual inhibitors for the treatment of cancer
Wu, Zhengyang; Bai, Ying; Jin, Jiaming; Jiang, Teng; Shen, Hui; et al, European Journal of Medicinal Chemistry, 2021, 217,

Production Method 5

Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine ,  tert-Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  rt → -78 °C; 10 min, -78 °C; 2 h, -78 °C → -40 °C
1.2 -40 °C; -40 °C → 0 °C; 45 min, 0 °C
Reference
Preparation of pyrrolopyrimidine derivatives for use as IGF-1R inhibitors
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ,  Hexane ;  1 h, -30 °C → 0 °C; 0 °C → -30 °C
1.2 -30 °C; 1 h, -30 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Rational Design of Phosphoinositide 3-Kinase α Inhibitors That Exhibit Selectivity over the Phosphoinositide 3-Kinase β Isoform
Heffron, Timothy P.; Wei, Bin Qing; Olivero, Alan; Staben, Steven T.; Tsui, Vickie; et al, Journal of Medicinal Chemistry, 2011, 54(22), 7815-7833

Production Method 7

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ,  Hexane ;  -30 °C → 0 °C; 1 h, 0 °C; 0 °C → -30 °C
1.2 1 h, -30 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Thienopyrimidine and furopyrimidine derivatives as phosphoinositide 3-kinase inhibitor and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ,  Hexane ;  -30 °C; -30 °C → 0 °C; 1 h, 0 °C; 0 °C → -30 °C
1.2 1 h, -30 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Preparation of thienopyrimidines and furopyrimidines as lipid kinase inhibitors for treating cancer and other diseases
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  rt → -30 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  -30 °C; 1 h, -30 °C → 0 °C; 0 °C → -30 °C
1.3 45 min, -30 °C → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of heterocyclic compounds as janus kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  overnight
Reference
Scaffold diversity inspired by the natural product evodiamine: discovery of highly potent and multitargeting antitumor agents
Wang, Shengzheng; Fang, Kun; Dong, Guoqiang; Chen, Shuqiang; Liu, Na; et al, Journal of Medicinal Chemistry, 2015, 58(16), 6678-6696

Production Method 11

Reaction Conditions
1.1 Reagents: Butyllithium ,  N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  10 min, -78 °C; 2 h, -78 °C → 40 °C
1.2 45 min, 40 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Identification of 2,4-diamino-6,7-dimethoxyquinoline derivatives as G9a inhibitors
Srimongkolpithak, Nitipol; Sundriyal, Sandeep; Li, Fengling; Vedadi, Masoud; Fuchter, Matthew J., MedChemComm, 2014, 5(12), 1821-1828

Production Method 12

Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  20 min, -40 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  0.5 h, -40 °C; -40 °C → 0 °C; 1 h, 0 °C; 0 °C → -40 °C; 10 min, -40 °C
1.3 -40 °C → rt; 1 h, rt
Reference
Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application
, World Intellectual Property Organization, , ,

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Raw materials

methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate Preparation Products

Additional information on methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate

Recent Advances in the Application of Methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate (CAS: 956034-03-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate (CAS: 956034-03-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile reactivity and ability to serve as a building block for complex molecular architectures. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its potential in drug discovery and chemical biology.

One of the most notable applications of methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate is its role in the synthesis of furan-based heterocycles, which are prevalent in many pharmacologically active molecules. Recent publications have demonstrated its utility in the construction of furan-2-carboxamide derivatives, which exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability and facilitates selective reactions, making it a valuable tool in multi-step synthetic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate as a precursor for the development of novel kinase inhibitors. The study reported that the furan ring, when incorporated into the inhibitor scaffold, significantly improved binding affinity and selectivity for target kinases. The Boc-protected amino group allowed for further functionalization, enabling the synthesis of a diverse library of compounds for structure-activity relationship (SAR) studies. This approach has opened new avenues for the design of kinase inhibitors with enhanced therapeutic profiles.

Another significant advancement involves the use of this compound in the synthesis of peptidomimetics. A recent article in Bioorganic & Medicinal Chemistry Letters described the incorporation of methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate into peptide backbones to mimic natural amino acids. The resulting peptidomimetics exhibited improved metabolic stability and bioavailability, addressing some of the limitations associated with traditional peptide-based therapeutics. The study underscored the compound's potential in the development of next-generation peptide drugs.

Furthermore, methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate has been employed in the synthesis of small-molecule probes for chemical biology applications. A 2022 study in ACS Chemical Biology detailed its use in the creation of fluorescently labeled furan derivatives for imaging and tracking biological processes. The Boc group was strategically removed in situ to reveal a reactive amine, which was then conjugated with fluorescent tags. This methodology has proven invaluable for studying protein-protein interactions and cellular signaling pathways.

In conclusion, methyl 3-{(tert-butoxy)carbonylamino}furan-2-carboxylate (CAS: 956034-03-0) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its ability to enhance the biological activity of derived molecules, makes it a cornerstone in the development of new therapeutic agents. Ongoing research is expected to further expand its applications, particularly in the realms of targeted drug delivery and precision medicine. Future studies should focus on optimizing its synthetic routes and exploring its potential in emerging therapeutic areas.

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